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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Cytosine-d2, a deuterated isotopologue of the pyrimidine nucleobase cytosine. This document
is intended for researchers, scientists, and professionals in drug development who utilize
isotopically labeled compounds in their studies. This guide covers the fundamental chemical
data of Cytosine-d2, details on relevant experimental protocols, and visualizations of key
biological pathways where it serves as a valuable tracer.

Core Chemical Properties

Cytosine-d2 is a stable isotope-labeled version of cytosine where two hydrogen atoms on the
pyrimidine ring have been replaced by deuterium. This isotopic substitution makes it an ideal
internal standard for quantitative analysis by mass spectrometry and a useful probe in nuclear
magnetic resonance spectroscopy studies.[1]

Quantitative Data Summary

The key chemical and physical properties of Cytosine-d2 are summarized in the table below
for easy reference and comparison.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10827506#bc-rfq
https://www.benchchem.com/product/b10827506/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-properties-of-cytosine-d2
https://www.benchchem.com/product/b10827506/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-properties-of-cytosine-d2
https://www.benchchem.com/product/b10827506/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-properties-of-cytosine-d2
https://pmc.ncbi.nlm.nih.gov/articles/PMC9137243/
https://www.benchchem.com/product/b10827506/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-properties-of-cytosine-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Chemical Formula CaH3D2NsO [2][3]
Molecular Weight 113.11 g/mol [3]
CAS Number 106391-24-6 [2][31[4]
6-amino-2(1H)-pyrimidinone-
Formal Name [2]
4 5-d2
Cytosine-[5,6-d2], 4-amino-5,6-
Synonyms : : . [3]
dideuterio-1H-pyrimidin-2-one
) ) >98% atom D; 299%
Isotopic Purity [21[3]

deuterated forms (di1-d2)

Physical Form

Solid

[2]

Solubility

50 mg/mL in 0.5M HCI

[2]

Storage Temperature

-20°C to Room Temperature

[2]141(5]

Stability

> 4 years

[2]

Experimental Protocols

The unique properties of Cytosine-d2 make it a valuable tool in various experimental contexts.
Below are detailed methodologies for its application in mass spectrometry and a general
description of its synthesis.

Quantification of Cytosine using Isotope Dilution Mass
Spectrometry

Cytosine-d2 is frequently employed as an internal standard for the accurate quantification of
endogenous cytosine in biological samples using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[6][7] The principle of this method, known as stable isotope dilution,
relies on the addition of a known amount of the isotopically labeled standard (Cytosine-d2) to
the sample at an early stage of preparation.[8]

Methodology:
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o Sample Preparation: Biological samples (e.g., cell lysates, plasma, tissue homogenates) are
prepared to extract nucleic acids or nucleosides. This often involves enzymatic digestion of
DNA/RNA to release the individual nucleosides.[6] A precise amount of Cytosine-d2 is
spiked into the sample prior to or during the extraction/digestion process.

o Chromatographic Separation: The extracted nucleosides are separated using ultra-high-
performance liquid chromatography (UHPLC). A C18 reversed-phase column is commonly
used with a gradient elution of a mobile phase consisting of an aqueous solution with a small
amount of acid (e.g., formic acid) and an organic solvent (e.g., methanol or acetonitrile).[9]
[10]

o Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass
spectrometer (MS/MS), typically a triple quadrupole instrument. The instrument is set to
monitor specific mass transitions for both unlabeled cytosine and Cytosine-d2 using multiple
reaction monitoring (MRM).[9]

o For Cytosine: The precursor ion (M+H)* is selected and fragmented, and a specific
product ion is monitored.

o For Cytosine-d2: The corresponding deuterated precursor ion (M+H)* is selected, and its
characteristic fragment ion is monitored.

e Quantification: The ratio of the peak area of the endogenous cytosine to the peak area of the
Cytosine-d2 internal standard is calculated. This ratio is then used to determine the exact
concentration of cytosine in the original sample by comparing it to a calibration curve
generated using known concentrations of unlabeled cytosine and a fixed concentration of
Cytosine-d2.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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